Cas no 15969-31-0 (1,2,4-Triazin-5-amine, 6-phenyl-)

15969-31-0 structure
Product name:1,2,4-Triazin-5-amine, 6-phenyl-
1,2,4-Triazin-5-amine, 6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Triazin-5-amine, 6-phenyl-
- 15969-31-0
- QZCZONHMEWOBGO-UHFFFAOYSA-N
- SCHEMBL2657899
- 6-phenyl-[1,2,4]triazin-5-ylamine
- 6-phenyl-1,2,4-triazin-5-amine
- DA-09719
- DTXSID301305591
-
- Inchi: InChI=1S/C9H8N4/c10-9-8(13-12-6-11-9)7-4-2-1-3-5-7/h1-6H,(H2,10,11,12)
- InChI Key: QZCZONHMEWOBGO-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)C2=C(N=CN=N2)N
Computed Properties
- Exact Mass: 172.07504
- Monoisotopic Mass: 172.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.7Ų
- XLogP3: 0.5
Experimental Properties
- PSA: 64.69
1,2,4-Triazin-5-amine, 6-phenyl- Related Literature
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1. Carambola-shaped LiFePO4/C nanocomposites: directing synthesis and enhanced Li storage properties†Xueliang Li,Hongchang Jin,Shuai Liu,Sen Xin,Yu Meng,Jiejie Chen J. Mater. Chem. A, 2015,3, 116-120
-
Yan-Yan Li,Hua Lin RSC Adv., 2017,7, 8082-8089
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Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
-
Jens P. Eußner,Stefanie Dehnen Chem. Commun., 2014,50, 11385-11388
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Irina Akhmetova,Konstantin Schutjajew,Tim Tichter,Carsten Prinz,Inês C. B. Martins,Dominik Al-Sabbagh,Christina Roth,Franziska Emmerling CrystEngComm, 2019,21, 5958-5964
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